Cas no 886499-09-8 (3-Fluoro-4-(trifluoromethoxy)benzoyl chloride)

• Product Name: 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride
• CAS No: 886499-09-8
• MF: C₈H₃ClF₄O₂
• MW: 242.554835557938
• MDL: MFCD06660206
• CID: 3142826
• PubChem ID: 17750673
• Update Time: 2025-06-10

3-Fluoro-4-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride
• 3-Fluoro-4-(trifluoromethoxy)benzoylchloride
• AKOS015956734
• VRBPADDPEPISOW-UHFFFAOYSA-N
• 886499-09-8
• MFCD06660206
• DTXSID401253549
• SCHEMBL24956819

• MDL： MFCD06660206
• Inchi： 1S/C8H3ClF4O2/c9-7(14)4-1-2-6(5(10)3-4)15-8(11,12)13/h1-3H
• InChI Key： VRBPADDPEPISOW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)F)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 241.9757697Da
• Monoisotopic Mass: 241.9757697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride

Introduction to 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride (CAS No. 886499-09-8) and Its Emerging Applications in Chemical Biology

3-Fluoro-4-(trifluoromethoxy)benzoyl chloride (CAS No. 886499-09-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of both fluorine and trifluoromethoxy substituents, exhibits distinct electronic and steric effects that make it a valuable intermediate in the synthesis of biologically active molecules. The combination of these functional groups imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design and development.

The fluorine atom in 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Fluorine substitution is well-documented to improve binding affinity, reduce metabolic degradation, and enhance drug bioavailability. In recent years, the incorporation of fluorinated aromatic compounds into drug candidates has been extensively studied, with several FDA-approved drugs featuring fluorine atoms to optimize their therapeutic efficacy. The trifluoromethoxy group further contributes to the compound's reactivity by serving as a good leaving group in nucleophilic substitution reactions, making it an ideal precursor for constructing more complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the utility of 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize fluorinated benzoyl derivatives that exhibit potent inhibitory activity against various enzymatic targets. These derivatives have shown promise in preclinical studies as potential treatments for inflammatory diseases, cancer, and infectious disorders. The structural features of this compound allow for fine-tuning of its biological activity by modifying other regions of the molecule, enabling the creation of highly specific and selective drug candidates.

The growing interest in fluorinated compounds in drug discovery is underscored by their ability to interact favorably with biological targets due to their ability to mimic hydrogen bonding interactions and alter electronic distributions. 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride exemplifies this trend, as it serves as a versatile building block for constructing fluorinated analogs with improved pharmacological profiles. The compound's compatibility with various synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, further enhances its appeal as a synthetic intermediate.

In addition to its pharmaceutical applications, 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride has found utility in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for designing advanced materials with tailored optical and electronic characteristics. Furthermore, fluorinated aromatic compounds are increasingly being explored as components in crop protection agents due to their enhanced stability and bioactivity.

The synthesis of 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride typically involves multi-step organic transformations that highlight its synthetic versatility. Key steps often include halogenation of a precursor benzene derivative followed by functional group interconversion using appropriate fluorinating agents. The efficiency and scalability of these synthetic routes are critical factors that influence the compound's accessibility for industrial applications.

As research continues to uncover new applications for fluorinated compounds, the demand for high-quality intermediates like 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride is expected to rise. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the development of more sophisticated synthetic strategies and novel therapeutic entities.

The future prospects for 3-Fluoro-4-(trifluoromethoxy)benzoyl chloride are promising, with ongoing studies exploring its role in next-generation drug discovery programs. The compound's ability to serve as a scaffold for generating structurally diverse derivatives ensures its continued relevance in both academic research and industrial applications.